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Compound of Interest

Compound Name: Bromoform
CAS No.: 4471-18-5
Cat. No.: B7769348
Get Quote
. J

Essential safety protocols and personal protective equipment (PPE) are critical for researchers,
scientists, and drug development professionals who handle bromoform. This volatile, colorless
to pale yellow liquid, while valuable in organic synthesis and as a solvent, poses significant
health risks.[1] Inhalation, skin absorption, and ingestion can lead to irritation of the eyes, skin,
and respiratory system, as well as more severe effects on the central nervous system, liver,
and kidneys.[1][2][3][4][5] Furthermore, bromoform is classified as a potential human
carcinogen.[1][2][4] Adherence to the following guidelines is imperative for minimizing exposure
and ensuring a safe laboratory environment.

Occupational Exposure Limits

Regulatory bodies have established permissible exposure limits (PELS) for bromoform to
protect workers. These time-weighted average (TWA) concentrations should not be exceeded
during a typical workday.
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Agency Exposure Limit (TWA) Duration

OSHA (PEL) 0.5 ppm 8-hour workday[1][6][71[8]
NIOSH (REL) 0.5 ppm 10-hour workday[1]
ACGIH (TLV) 0.5 ppm 8-hour workday[1][9][10]

OSHA: Occupational Safety and Health Administration; NIOSH: National Institute for
Occupational Safety and Health; ACGIH: American Conference of Governmental Industrial

Hygienists; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV:

Threshold Limit Value.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when working with bromoform.

Hand Protection: Chemical-resistant gloves are mandatory.[4][11][12] Materials such as
Viton and Polyvinyl Alcohol (PVA) are recommended for prolonged contact.[1][13] Always
inspect gloves for tears or degradation before use and consult the manufacturer's
compatibility chart for specific breakthrough times.

Eye and Face Protection: Chemical safety goggles are the minimum requirement.[12][14][15]
For procedures with a higher risk of splashing, a face shield should be worn in conjunction
with goggles.[16]

Skin and Body Protection: A laboratory coat, long-sleeved clothing, and a chemical-resistant
apron are necessary to prevent skin contact.[10][12][14][15]

Respiratory Protection: All work with bromoform should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[11][14][15] If airborne concentrations
are likely to exceed exposure limits, a NIOSH-approved respirator with organic vapor
cartridges is required.[5][12][14] For higher concentrations, a full-facepiece supplied-air
respirator or a self-contained breathing apparatus (SCBA) may be necessary.[1][5]

Experimental Workflow for Safe Handling
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The following diagram outlines the procedural steps for safely handling bromoform from
preparation to disposal.
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Safe Bromoform Handling Workflow

Detailed Methodologies
Handling and Storage Plan

o Pre-Handling: Before any procedure, consult the Safety Data Sheet (SDS) for bromoform.
Ensure that a certified chemical fume hood is operational and that an eyewash station and
safety shower are accessible.[12][15]

o Storage: Store bromoform in a cool, dry, well-ventilated area, away from direct sunlight and
incompatible materials such as strong bases, oxidants, and metals.[9][15][17] Keep
containers tightly sealed.[16]

e During Use: Always handle bromoform within a chemical fume hood to minimize inhalation
exposure.[14][15] Avoid contact with skin, eyes, and clothing.[15] After handling, wash hands
and any exposed skin thoroughly.[11]

Spill and Disposal Plan

» Spill Response: In the event of a spill, evacuate the immediate area.[9][17] While wearing
appropriate PPE, contain the spill using an inert absorbent material like vermiculite, sand, or
earth.[1][15][16] Do not use combustible materials.

o Cleanup: Collect the absorbed material and place it into a clearly labeled, sealed container
for hazardous waste.[1][15] Ventilate the area and wash the spill site once the material has
been removed.[1] Do not flush bromoform down the drain or into sewers.[1][9]

o Disposal: Bromoform is considered a hazardous waste (RCRA Hazardous Waste Code:
U225).[4] All bromoform waste must be disposed of following federal, state, and local
environmental regulations.[1][16] Contact your institution's environmental health and safety
department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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